Ethyl 2-amino-5-benzyl-1,3-thiazole-4-carboxylate

• IUPAC Name: ethyl 2-amino-5-benzyl-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C13H14N2O2S/c1-2-17-12(16)11-10(18-13(14)15-11)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H2,14,15)
• InChI Key: OHAMQMFWKYSVPF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=N1)N)CC2=CC=CC=C2
• Molecular Formula: C13H14N2O2S
• DSSTOX Substance ID: DTXSID301219657
• Molecular Weight: 262.33 g/mol
• CAS RN: 77505-86-3

Description

Ethyl 2-amino-5-benzyl-1,3-thiazole-4-carboxylate is a chemical compound that belongs to the thiazole family. It is widely used in scientific research to study its mechanism of action, biochemical and physiological effects, and its potential future applications.

Scientific Research Applications

Synthesis and Chemical Properties

Ethyl 2-amino-5-benzyl-1,3-thiazole-4-carboxylate and its derivatives have been a subject of interest in the field of organic chemistry, particularly in the synthesis of novel compounds. For instance, Baker and Williams (2003) demonstrated the synthesis of novel 2-amino-1,3-thiazole-5-carboxylates, including the ethyl variant, using ultrasonic and thermally mediated nucleophilic displacement techniques (Baker & Williams, 2003). Similarly, Mohamed (2014, 2021) explored the synthesis of related thiazole-4-carboxylate derivatives through various chemical reactions, demonstrating the compound's versatility in creating a range of structurally diverse molecules (Mohamed, 2014); (Mohamed, 2021).

Application in Material Science

In the realm of material science, Raviprabha and Bhat (2019) investigated the use of a derivative of ethyl 2-amino-1,3-thiazole-5-carboxylate as a corrosion inhibitor for AA6061 alloy in hydrochloric acid media. Their study revealed that this compound acts as a mixed-type inhibitor and forms a protective film on metal surfaces, suggesting its potential application in corrosion prevention (Raviprabha & Bhat, 2019).

Pharmaceutical Research

The compound's derivatives also find use in pharmaceutical research. For example, Jeankumar et al. (2013) designed and synthesized a series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, which were evaluated for their inhibitory activity against Mycobacterium tuberculosis, demonstrating potential medicinal applications (Jeankumar et al., 2013).

Synthesis routes and methods

Procedure details

Ethyl 3-bromo-2-oxo-4-phenylbutanoate (5.8 g) was dissolved in EtOH (110 ml), and then thiourea (3.1 g) was added to the solution. The reaction mixture was refluxed for 2 hours under N2 atmosphere. The cooled reaction mixture was evaporated in vacuo. The residual solid was suspended (pH=8) in saturated NaHCO3 and water. The solid was collected by filtration, and purified by flash column chromatography over silica gel with CHCl3/MeOH (10:1) as an eluent to give ethyl 2-amino-5-benzyl-1,3-thiazole-4-carboxylate (808.2 mg) as a yellow wax.